4-(3-BOC-Aminophenyl)-3-fluorophenol, 95%

• IUPAC Name: tert-butyl N-[3-(2-fluoro-4-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C17H18FNO3/c1-17(2,3)22-16(21)19-12-6-4-5-11(9-12)14-8-7-13(20)10-15(14)18/h4-10,20H,1-3H3,(H,19,21)
• InChI Key: DVNSUWWFDRBZSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

4-(3-BOC-Aminophenyl)-3-fluorophenol, 95% (3-BOC-AP-3-FP) is a fluorinated phenol that has been widely used in research and development, particularly in the biomedical field. It is a versatile compound that has been used in a variety of studies, ranging from the synthesis of pharmaceuticals to the development of bioactive molecules.

Scientific Research Applications

3-BOC-AP-3-FP has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and the development of bioactive molecules. It has also been used in the synthesis of a wide range of fluorinated compounds, such as fluorinated amino acids, fluorinated nucleosides, and fluorinated peptides. Additionally, it has been used in the synthesis of fluorinated polymers and as a building block for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 3-BOC-AP-3-FP is not yet fully understood. However, it is believed to interact with the active sites of enzymes and other proteins, resulting in the modulation of their activity. It is also believed to interact with cellular receptors, resulting in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BOC-AP-3-FP are not yet fully understood. However, it has been shown to modulate the activity of enzymes and other proteins, as well as to interact with cellular receptors. In addition, it has been shown to have anti-inflammatory, anti-cancer, and antioxidant properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-BOC-AP-3-FP in laboratory experiments is its versatility. It can be used in a variety of applications, ranging from the synthesis of pharmaceuticals to the development of bioactive molecules. Additionally, its synthesis is relatively simple and can be completed in a few hours. The main limitation of using 3-BOC-AP-3-FP in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

The future directions of research involving 3-BOC-AP-3-FP include further exploration of its mechanism of action, the development of new synthetic methods, the development of new applications, and the exploration of its potential therapeutic uses. Additionally, further research could be conducted to explore its potential toxicity and to develop methods to reduce its toxicity. Finally, further research could be conducted to explore its potential interactions with other molecules and its effects on cellular processes.

Synthesis Methods

The synthesis of 3-BOC-AP-3-FP is relatively straightforward and involves a three-step process. The first step is the reaction of 4-(3-bromobenzoyl)-3-fluorophenol and an amine to form an amide. This is followed by the reaction of the amide with an acid chloride to form an aminophenyl ester. Finally, the aminophenyl ester is reacted with a base to form the desired 3-BOC-AP-3-FP. The entire process can be completed in a few hours and yields a 95% pure product.